Cas no 41100-52-1 (Memantine hydrochloride)

• Product Name: Memantine hydrochloride
• CAS No: 41100-52-1
• MF: C₁₂H₂₂ClN
• MW: 215.7627825737
• MDL: MFCD00214336
• CID: 55356
• PubChem ID: 181458
• Update Time: 2025-09-08

Memantine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyladamantan-1-amine hydrochloride
• MEMANTINE HCL
• MEMANTINE HYDROCHLORIDE
• DMAA
• D-145
• 1,3-Dimethyl-5-aminoadamantane hydrochloride
• 1,3-DIMETHYLAMINOADAMANTANE HYDROCHLORIDE
• 1-AMINO-3,5-DIMETHYLADAMANTANE HCL
• 3,5-Dimethyl-1-adamantanamine Hydrochloride
• Memantine (hydrochloride)
• MEMANTINE HCL(AS)
• Memantine hydrochloride (SUN Y7017, NSC 102290,Axura®, Akatinol® , Namenda®, Ebixa®, Abixa®, Memox®)
• 1-Amino-3,5-dimethyladamantane Hydrochloride
• 3,5-Dimethyltricyclo[3.3.1.13,7]decan-1-amine hydrochloride
• 3,5-Dimethyl-1-aminoadamantane hydrochloride
• 3,5-Dimethyltricyclo(3.3.1.1(3,7))decan-1-amine hydrochloride
• (3S,5S)-3,5-Dimethyladamantan-1-amine
• D-145 hydrochloride
• SR-01000075458-1
• MEMANTINE HYDROCHLORIDE [ORANGE BOOK]
• Axura
• MEMANTINE HYDROCHLORIDE (MART.)
• 3,5-dimethyladamantan-1-aminehydrochloride
• MEMANTINE HYDROCHLORIDE COMPONENT OF NAMZARIC
• Balaxur
• UNII-JY0WD0UA60
• N06DX01
• NCGC00094186-01
• Akatinol
• NSC102290
• LDDHMLJTFXJGPI-UHFFFAOYSA-N
• EU-0100861
• AM20070534
• 3,5-dimethyladamantan-1-aminium chloride
• Memantine hydrochloride (JAN/USP)
• Tricyclo[3.3.1.13,7]decan-1-amine, 3,5-dimethyl-, hydrochloride (1:1) (CA INDEX NAME)
• Memary
• Q27133218
• AS-13331
• MEMANTINE HYDROCHLORIDE [JAN]
• CHEBI:64323
• 3,5-Dimethyl-tricyclo[3.3.1.13,7]decan-1-amine hydrochloride
• MEMANTINE HYDROCHLORIDE [MI]
• 3,5-dimethyladamantan-1-amine;hydrochloride
• NSC757843
• D3608
• EINECS 255-219-6
• Memantine ratiopharm
• Z1551429722
• MEMANTINE HYDROCHLORIDE [USP-RS]
• MLS001332605
• BM164662
• Namenda (TN)
• MEMANTINE HYDROCHLORIDE [EMA EPAR]
• HMS1921H03
• Acrescent
• Ebixza
• MEMANTINE HYDROCHLORIDE [USP MONOGRAPH]
• MEMANTINE HYDROCHLORIDE (USP MONOGRAPH)
• Auxura
• Memantine Hydrochloride Tablets
• Mantine
• D04905
• C12H21N.HCl
• MRZ-2/145
• Tricyclo(3.3.1.1(3,7))decan-1-amine, 3,5-dimethyl-, hydrochloride
• 41100-52-1
• NS00088181
• DTXSID90961439
• FT-0650723
• Memantine Merz
• SUN-Y7017
• SMR000875213
• LP00861
• CCG-39018
• NCGC00094186-02
• NSC-102290
• NamendaXR
• NCGC00094186-03
• MEMANTINE HYDROCHLORIDE [MART.]
• Memantine Mylan
• HMS1571C17
• memantine.HCl
• Ebixa
• M 9292
• SCHEMBL3053
• D-145 (hydrochloride)
• MEMANTINE HYDROCHLORIDE (USP-RS)
• SW060653-4
• s2043
• 41100-52-1 (HCl)
• Ebixia
• (3,5-Dimethyl-1-adamantyl)amine hydrochloride
• BCP9000253
• MEMANTINE HYDROCHLORIDE [WHO-DD]
• FP-01
• NMI-131
• 1-Amino-3,5-dimethyladamantane . HCl 3,5-Dimethyl-1-aminoadamantane . HCl Memantine . hydrochloride
• Memantine hydrochloride [USAN]
• Pharmakon1600-01501121
• JY0WD0UA60
• Memantine Accord
• EN300-123026
• SR-01000075458-3
• 3,5-Dimethyltricyclo(3.3.1.13,7)decan-1-amine hydrochloride
• NCGC00261546-01
• D 145
• Memary (TN)
• Memantine hydrochloride (Namenda)
• Namenda XR
• 1-amino-3,5-dimethyl-adamantane hydrochloride
• 3,5-Dimethylamantadine hydrochloride
• Memantine LEK
• NSC 102290
• NAMZARIC COMPONENT MEMANTINE HYDROCHLORIDE
• AKOS015889460
• 3,5-Dimethyltricyclo(3.3.1.1(sup 3,7))decan-1-amine hydrochloride
• HY-B0365A
• Memantine Hydrochloride Oral
• Tricyclo(3.3.1.1(sup 3,7))decan-1-amine, 3,5-dimethyl-, hydrochloride
• SR-01000075458-8
• MLS001332606
• NC00680
• Namenda
• 3,5-dimethyladamantan-1-amine hy-drochloride
• MFCD00214336
• SUN Y7017
• HB0407
• MARIXINO
• CHEMBL1699
• 1,3-Dimethyl-5-adamantanamine HCl
• SR-01000075458
• SY057917
• SPECTRUM1501121
• Tox21_500861
• AC-559
• 3,5-Dimethyltricyclo(3.3.1.13,7)dec-1-ylamine monohydrochloride
• Tricyclo[3.3.1.13,7]decan-1-amine, 3,5-dimethyl-, hydrochloride
• 1-Amino-3,5-dimethyladamantane hydrochloride ;3,5-Dimethyltricyclo[3.3.1.13.7]decan-1-amine hydrochloride;3,5-Dimethyl-1-adamantanamine hydrochloride
• Memantine hydrochloride

• MDL： MFCD00214336
• Inchi： 1S/C12H21N.ClH/c1-10-3-9-4-11(2,6-10)8-12(13,5-9)7-10;/h9H,3-8,13H2,1-2H3;1H
• InChI Key： LDDHMLJTFXJGPI-UHFFFAOYSA-N
• SMILES： Cl.NC12CC3CC(C)(C1)CC(C)(C3)C2

Computed Properties

• Exact Mass: 215.14400
• Monoisotopic Mass: 215.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Powder
• Density: 0.8030
• Melting Point: 292°C(lit.)
• Boiling Point: 239.8 °C at 760 mmHg
• Flash Point: 92.3 °C
• PSA: 26.02000
• LogP: 4.19640
• Merck: 5806
• Solubility: Not determined

Memantine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Memantine hydrochloride

Memantine Hydrochloride (CAS No. 41100-52-1): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Memantine hydrochloride (CAS No. 41100-52-1) is a well-known pharmaceutical compound primarily used in the treatment of Alzheimer's disease and other neurological disorders. As an NMDA receptor antagonist, it plays a crucial role in modulating glutamate activity in the brain, which is often dysregulated in neurodegenerative conditions. The growing prevalence of cognitive disorders and the increasing aging population have made Memantine HCl a subject of significant interest in both medical and research communities.

The chemical formula of Memantine hydrochloride is C12H21N·HCl, and it is classified as an adamantane derivative. Its unique structure contributes to its pharmacological properties, including neuroprotective effects and the ability to cross the blood-brain barrier efficiently. Researchers and clinicians often search for terms like "Memantine HCl mechanism of action" or "Memantine hydrochloride solubility" to understand its therapeutic potential better. These queries reflect the compound's importance in modern medicine.

One of the most frequently asked questions about Memantine hydrochloride is its efficacy compared to other Alzheimer's drugs. Clinical studies have shown that it can slow disease progression and improve cognitive function in moderate to severe cases. Additionally, its side effect profile is generally milder than that of cholinesterase inhibitors, making it a preferred option for many patients. Searches for "Memantine HCl dosage" and "Memantine hydrochloride side effects" are common among healthcare providers and caregivers.

The synthesis of Memantine HCl involves several steps, starting from its precursor, 1-amino-adamantane. The process is optimized to ensure high purity and yield, which are critical for pharmaceutical applications. Manufacturers and suppliers often highlight "Memantine hydrochloride synthesis" and "CAS 41100-52-1 suppliers" in their product listings to attract B2B clients. The compound is available in various forms, including powder and tablets, catering to different industrial needs.

In recent years, the demand for Memantine hydrochloride has surged due to the rising incidence of neurodegenerative diseases. Market analysts predict steady growth for the compound, driven by advancements in drug delivery systems and increasing healthcare expenditure. Keywords like "Memantine HCl market trends" and "Memantine hydrochloride price" are often searched by investors and stakeholders looking to capitalize on this trend.

Beyond its primary use in Alzheimer's treatment, Memantine HCl is being explored for other therapeutic applications. Preliminary studies suggest potential benefits in conditions like Parkinson's disease, depression, and even chronic pain. Researchers are particularly interested in its neuroprotective properties, which could pave the way for new treatment paradigms. Queries such as "Memantine hydrochloride off-label uses" and "Memantine HCl clinical trials" are gaining traction in academic circles.

Quality control is a critical aspect of Memantine hydrochloride production. Regulatory agencies like the FDA and EMA have stringent guidelines to ensure the compound's safety and efficacy. Analytical methods such as HPLC and NMR are commonly used to verify its purity and stability. Professionals often search for "Memantine HCl analytical standards" and "CAS 41100-52-1 specifications" to meet compliance requirements.

For those interested in the scientific literature, Memantine HCl has been the subject of numerous peer-reviewed studies. Topics range from its pharmacokinetics to its long-term effects on patients with cognitive decline. Keywords like "Memantine hydrochloride research papers" and "Memantine HCl studies" are popular among academics and clinicians seeking in-depth information.

In conclusion, Memantine hydrochloride (CAS No. 41100-52-1) remains a cornerstone in the management of Alzheimer's disease and related conditions. Its unique pharmacological profile, coupled with ongoing research into new applications, ensures its relevance in the pharmaceutical industry. Whether you're a healthcare provider, researcher, or investor, understanding the nuances of this compound is essential for making informed decisions.